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Compound of Interest

Compound Name: LY294002

Cat. No.: B1683991 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the solubility and stability of

LY294002 for its effective use in cell culture applications. Adherence to these protocols is

crucial for obtaining reproducible and reliable experimental results.

Introduction to LY294002
LY294002 is a potent and specific, cell-permeable inhibitor of phosphoinositide 3-kinases

(PI3Ks).[1][2][3][4] It acts as an ATP-competitive inhibitor of the p110 subunit of PI3K, thereby

blocking the PI3K/Akt/mTOR signaling pathway, which is critical for cell survival, proliferation,

and growth.[1][5] Due to its central role in cellular signaling, LY294002 is widely used in cancer

research and other areas to study the effects of PI3K pathway inhibition.

Solubility of LY294002
LY294002 is a hydrophobic molecule with limited solubility in aqueous solutions.[6] Therefore, it

is essential to prepare a concentrated stock solution in an appropriate organic solvent before

diluting it to the final working concentration in cell culture media.

Table 1: Solubility Data for LY294002
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Solvent Concentration Reference

Dimethyl Sulfoxide (DMSO) 25 mg/mL [1][7]

Ethanol (EtOH) 25 mg/mL [1][7]

Stability of LY294002
Proper storage of LY294002 is critical to maintain its potency and ensure the validity of

experimental results.

Table 2: Stability and Storage Recommendations for LY294002

Form
Storage
Temperature

Stability
Recommendati
ons

Reference

Lyophilized

Powder
-20°C 24 months Store desiccated. [2][7]

Stock Solution

(in DMSO or

EtOH)

-20°C Up to 3 months

Aliquot to avoid

repeated freeze-

thaw cycles.

[2][7]

Stock Solution

(in DMSO)
-80°C Up to 6 months

Aliquot to avoid

repeated freeze-

thaw cycles.

[8]

Working Solution

(in Culture

Media)

37°C Varies

Prepare fresh for

each experiment.

Use immediately

after dilution.

[4]

Note on Stability in Culture Media: While LY294002 is generally considered more stable in

solution than other PI3K inhibitors like Wortmannin, quantitative data on its half-life and stability

in various cell culture media at 37°C is not extensively documented.[1] However, its widespread

and successful use in numerous studies with incubation times ranging from hours to several

days suggests it retains sufficient activity for most standard cell culture experiments.[3][9] For

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.selleckchem.com/products/LY294002.html
https://www.spandidos-publications.com/10.3892/ol.2018.7843
https://www.selleckchem.com/products/LY294002.html
https://www.spandidos-publications.com/10.3892/ol.2018.7843
https://www.benchchem.com/product/b1683991?utm_src=pdf-body
https://www.benchchem.com/product/b1683991?utm_src=pdf-body
https://www.benchchem.com/product/b1683991?utm_src=pdf-body
https://www.cellsignal.com/products/activators-inhibitors/ly294002/9901
https://www.spandidos-publications.com/10.3892/ol.2018.7843
https://www.cellsignal.com/products/activators-inhibitors/ly294002/9901
https://www.spandidos-publications.com/10.3892/ol.2018.7843
https://www.medchemexpress.com/LY294002.html
https://www.stemcell.com/products/ly294002.html
https://www.benchchem.com/product/b1683991?utm_src=pdf-body
https://www.selleckchem.com/products/LY294002.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC7063005/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2873422/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1683991?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


long-term experiments, researchers should consider replenishing the media with freshly diluted

LY294002.

Signaling Pathway and Experimental Workflow
To effectively utilize LY294002, it is important to understand the signaling pathway it inhibits

and to follow a standardized experimental workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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